Cas no 21132-15-0 (Amarasterone B)

• Product Name: Amarasterone B
• CAS No: 21132-15-0
• MF: C₂₉H₄₈O₇
• MW: 508.687230110168
• CID: 288535
• Update Time: 2024-02-29

Amarasterone B Chemical and Physical Properties

Names and Identifiers

• Stigmast-7-en-6-one,2,3,14,20,22,29-hexahydroxy-, (2b,3b,5b,22R)- (9CI)
• 5b-Stigmast-7-en-6-one, 2b,3b,14,20,22,29-hexahydroxy-, (22R)- (8CI)
• AmarasteroneB
• Amarasterone B
• CID 101297612
• (22R)-2β,3β,14,20,22,29-Hexahydroxy-5β-stigmast-7-en-6-one
• Stigmast-7-en-6-one, 2,3,14,20,22,29-hexahydroxy-, (2β,3β,5β,22R)- (9CI)

• Inchi： 1S/C29H48O7/c1-16(2)17(8-11-30)12-25(34)28(5,35)24-7-10-29(36)19-13-21(31)20-14-22(32)23(33)15-26(20,3)18(19)6-9-27(24,29)4/h13,16-18,20,22-25,30,32-36H,6-12,14-15H2,1-5H3/t17-,18+,20+,22-,23+,24+,25-,26-,27-,28-,29-/m1/s1
• InChI Key： ZAZAHHNLVSCQOT-BQBPTSSQSA-N
• SMILES： O[C@@]12CC[C@H]([C@](C)([C@@H](C[C@@H](CCO)C(C)C)O)O)[C@@]1(C)CC[C@H]1C2=CC([C@@H]2C[C@H]([C@H](C[C@]12C)O)O)=O

Computed Properties

• Exact Mass: 508.34
• Monoisotopic Mass: 508.34
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives